4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid
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Overview
Description
4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid is a heterocyclic organic compound with the molecular formula C5H3BrClNO2 and a molecular weight of 224.44 g/mol This compound is characterized by the presence of both bromine and chlorine atoms attached to a pyrrole ring, which is further substituted with a carboxylic acid group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid typically involves the bromination and chlorination of pyrrole derivatives. One common method includes the reaction of 4-bromo-1H-pyrrole-2-carboxylic acid with a chlorinating agent under controlled conditions. The reaction is usually carried out in the presence of a solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale bromination and chlorination processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and automated systems to ensure consistent quality. The use of advanced purification techniques, such as recrystallization and chromatography, is also common to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid undergoes various chemical reactions, including:
Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation Reactions: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.
Reduction Reactions: Reduction of the carboxylic acid group can lead to the formation of corresponding alcohols or aldehydes.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide are commonly used.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are employed.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Major Products Formed
The major products formed from these reactions include various substituted pyrrole derivatives, which can be further utilized in the synthesis of more complex molecules .
Scientific Research Applications
4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Mechanism of Action
The mechanism of action of 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The presence of bromine and chlorine atoms allows the compound to participate in various biochemical reactions, potentially inhibiting or activating certain enzymes and receptors. The exact molecular targets and pathways depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
4-bromo-1H-pyrrole-2-carboxylic acid: Similar structure but lacks the chlorine atom.
4-chloro-1H-pyrrole-2-carboxylic acid: Similar structure but lacks the bromine atom.
5-bromo-1H-pyrrole-2-carboxylic acid: Similar structure but with different substitution pattern.
Uniqueness
4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid is unique due to the presence of both bromine and chlorine atoms on the pyrrole ring, which imparts distinct chemical reactivity and potential biological activities. This dual substitution pattern allows for a broader range of chemical modifications and applications compared to its mono-substituted counterparts .
Biological Activity
4-Bromo-5-chloro-1H-pyrrole-2-carboxylic acid is a pyrrole derivative that has garnered interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential applications based on recent research findings.
Chemical Structure and Properties
The compound has the molecular formula C5H3BrClNO2 and a molecular weight of approximately 224.44 g/mol. Its structure features a five-membered pyrrole ring with bromine and chlorine substituents, which may influence its biological interactions and reactivity.
Synthesis
The synthesis of this compound typically involves halogenation reactions of pyrrole derivatives. Various methods can be employed, including:
- Halogenation : Direct halogenation of pyrrole compounds.
- Functional Group Modification : Introducing carboxylic acid groups through oxidation or substitution reactions.
Biological Activity
Research indicates that this compound exhibits significant biological activities, particularly in the following areas:
Antimicrobial Activity
Studies have shown that pyrrole derivatives, including this compound, possess antimicrobial properties. The presence of halogen atoms enhances the compound's ability to interact with microbial targets. For instance, the compound has been evaluated against various bacterial strains, demonstrating effective inhibition at specific concentrations.
Anticancer Properties
Pyrrole derivatives are known for their potential anticancer effects. In vitro studies have indicated that this compound can inhibit the growth of cancer cell lines by interfering with critical cellular pathways. The compound's structure allows it to bind to specific receptors involved in tumor growth, making it a candidate for further development as an anticancer agent.
Case Studies and Research Findings
Recent studies have highlighted the biological activity of this compound:
- Antitumor Activity : A study demonstrated that this compound inhibits the proliferation of colon cancer cells with a GI50 value in the nanomolar range, indicating potent activity against tumor growth (Kuznietsova et al., 2016).
- Mechanistic Studies : Molecular docking studies suggest that the compound interacts with ATP-binding sites on key growth factor receptors such as EGFR and VEGFR2, potentially stabilizing these complexes and inhibiting downstream signaling pathways (Dubinina et al., 2007).
- Antimicrobial Efficacy : In vitro assessments revealed that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values comparable to established antibiotics (Faulkner et al., 2002).
Comparative Analysis with Related Compounds
The following table summarizes the biological activities of structurally similar compounds:
Compound Name | Biological Activity | MIC (µg/mL) |
---|---|---|
Ethyl 4-bromo-1H-pyrrole-2-carboxylate | Antimicrobial | 10 - 20 |
Methyl 4-bromo-5-chloro-1H-pyrrole-2-carboxylate | Anticancer | GI50 ~ 1.0 - 1.6 × 10^-8 |
4-Bromo-1H-pyrrole-2-carboxylic acid | Antitumor | GI50 ~ 0.8 - 1.0 × 10^-7 |
Properties
IUPAC Name |
4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClNO2/c6-2-1-3(5(9)10)8-4(2)7/h1,8H,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDXMSHURLVCDLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=C1Br)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.44 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1118787-53-3 |
Source
|
Record name | 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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